Cas no 96548-05-9 (5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione)

• Product name: 5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione
• CAS No: 96548-05-9
• MF: C₁₈H₂₁N₅O₃S
• MW: 387.456042051315
• CID: 1990380
• PubChem ID: 57106

5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 5-{[(2-ethylquinazolin-4-yl)oxy]methyl}-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2(3H)-thione
• 5-[(2-ethylquinazolin-4-yl)oxymethyl]-3-(morpholin-4-ylmethyl)-1,3,4-oxadiazole-2-thione
• 96548-05-9
• 5-(((2-Ethyl-4-quinazolinyl)oxy)methyl)-3-(4-morpholinylmethyl)-1,3,4-oxadiazole-2(3H)-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(((2-ethyl-4-quinazolinyl)oxy)methyl)-3-(4-morpholinylmethyl)-
• BRN 5654344
• DTXCID80164811
• DTXSID80242320

• Inchi： InChI=1S/C18H21N5O3S/c1-2-15-19-14-6-4-3-5-13(14)17(20-15)25-11-16-21-23(18(27)26-16)12-22-7-9-24-10-8-22/h3-6H,2,7-12H2,1H3
• InChI Key： QBKRJOCDXYTYNZ-UHFFFAOYSA-N
• SMILES： CCC1=NC2=CC=CC=C2C(=N1)OCC3=NN(C(=S)O3)CN4CCOCC4

Computed Properties

• Exact Mass: 387.137
• Monoisotopic Mass: 387.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 476.8°C at 760 mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.69